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Compound of Interest

Compound Name: Vidofludimus hemicalcium

Cat. No.: B12752360 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like Vidofudimus hemicalcium is paramount. This

document provides essential safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment.

Vidofudimus hemicalcium is an investigational drug being evaluated for the treatment of

autoimmune diseases such as multiple sclerosis.[1] As with any active pharmaceutical

ingredient, proper disposal is crucial to prevent environmental contamination and ensure

personnel safety.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Vidofudimus hemicalcium is

the first step toward safe handling and disposal.
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Property Vidofudimus (Free Acid) Vidofudimus Hemicalcium

Molecular Formula C20H18FNO4[1][2]
C40H34CaF2N2O8

(anhydrous)[3]

Molar Mass 355.365 g·mol−1[1] 748.8 g/mol (anhydrous)[3]

CAS Number 717824-30-1[1][4] 1354012-90-0[3][5]

Appearance Crystalline solid[6] White crystalline polymorph[6]

Solubility 10 mM in DMSO[5] Data not readily available

Plasma Half-Life
Approximately 30 hours[1][7]

[8]

Approximately 30 hours[1][7]

[8]

Hazard Identification and Safety Precautions
The Safety Data Sheet (SDS) for Vidofudimus, the free acid form, indicates several hazards

that should be considered when handling the hemicalcium salt as well.[4]

Toxicity: Harmful if swallowed and may cause damage to fertility or the unborn child.[4]

Environmental: May cause long-lasting harmful effects to aquatic life.[4]

Personal Protective Equipment (PPE): When handling Vidofudimus hemicalcium, appropriate

PPE, including safety glasses, gloves, and a lab coat, should be worn. Work in a well-ventilated

area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.

Mechanism of Action: Signaling Pathway
Vidofudimus hemicalcium exhibits a dual mechanism of action, targeting both inflammatory and

neurodegenerative pathways.[1][9] It acts as an inhibitor of dihydroorotate dehydrogenase

(DHODH) and an activator of the nuclear receptor-related 1 (Nurr1) protein.[1][10]
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Start: Vidofludimus
Hemicalcium Waste

(Solid & Liquid)

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

3a. Solid Waste:
- Collect in a labeled,

sealed container.
- Avoid generating dust.

3b. Liquid Waste:
- Collect in a labeled,
leak-proof container.

- Do not mix with
incompatible waste.

4. Label Waste Containers
- Chemical Name
- Hazard Symbols

- Date

5. Store in Designated
Hazardous Waste Area
- Secure & Ventilated

6. Arrange for Pickup by
Licensed Hazardous

Waste Disposal Vendor

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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